Cas no 1235672-63-5 (N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-2-(methylsulfanyl)benzamide)

• Product Name: N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-2-(methylsulfanyl)benzamide
• CAS No: 1235672-63-5
• MF: C₂₁H₂₄N₂O₃S
• MW: 384.491864204407
• CID: 6045034
• PubChem ID: 49691500
• Update Time: 2025-07-14

N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-2-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-2-(methylsulfanyl)benzamide
• N-[[1-[(E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl]methyl]-2-methylsulfanylbenzamide
• N-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl}methyl)-2-(methylsulfanyl)benzamide
• 1235672-63-5
• AKOS024492462
• F5033-6165
• (E)-N-((1-(3-(furan-2-yl)acryloyl)piperidin-4-yl)methyl)-2-(methylthio)benzamide
• VU0631642-1

• Inchi： 1S/C21H24N2O3S/c1-27-19-7-3-2-6-18(19)21(25)22-15-16-10-12-23(13-11-16)20(24)9-8-17-5-4-14-26-17/h2-9,14,16H,10-13,15H2,1H3,(H,22,25)/b9-8+
• InChI Key： HFGJAZMXTGVWRG-CMDGGOBGSA-N
• SMILES： C(NCC1CCN(C(=O)/C=C/C2=CC=CO2)CC1)(=O)C1=CC=CC=C1SC

Computed Properties

• Exact Mass: 384.15076381g/mol
• Monoisotopic Mass: 384.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 87.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-2-(methylsulfanyl)benzamide

Comprehensive Analysis of N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-2-(methylsulfanyl)benzamide (CAS No. 1235672-63-5)

In the rapidly evolving field of medicinal chemistry and drug discovery, N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-2-(methylsulfanyl)benzamide (CAS No. 1235672-63-5) has emerged as a compound of significant interest. This molecule, characterized by its unique furan and piperidine moieties, is being extensively studied for its potential applications in various therapeutic areas. Researchers are particularly intrigued by its structural complexity, which combines a prop-2-enoyl group with a benzamide backbone, offering a versatile scaffold for further modifications.

The compound's CAS No. 1235672-63-5 is frequently searched in academic and industrial databases, reflecting its growing relevance. One of the key features of this molecule is its methylsulfanyl substituent, which is known to influence both the pharmacokinetic and pharmacodynamic properties of bioactive compounds. Recent studies have highlighted the role of such sulfur-containing groups in enhancing binding affinity and metabolic stability, making N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-2-(methylsulfanyl)benzamide a promising candidate for further investigation.

From a synthetic chemistry perspective, the preparation of N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-2-(methylsulfanyl)benzamide involves multi-step organic transformations. The furan-2-yl group is typically introduced via a cross-coupling reaction, while the piperidin-4-yl moiety is often derived from commercially available precursors. The final benzamide formation is achieved through amide bond coupling, a widely used strategy in medicinal chemistry. These synthetic routes are not only efficient but also scalable, which is crucial for industrial applications.

In the context of current research trends, N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-2-(methylsulfanyl)benzamide aligns with the growing interest in heterocyclic compounds and their biological activities. The furan ring, in particular, is a common motif in natural products and pharmaceuticals, known for its diverse pharmacological effects. Similarly, the piperidine scaffold is a privileged structure in drug design, often associated with central nervous system (CNS) targets. These attributes make the compound a subject of intense scrutiny in both academic and industrial labs.

Another aspect driving interest in CAS No. 1235672-63-5 is its potential role in addressing unmet medical needs. For instance, the methylsulfanyl group has been linked to antioxidant and anti-inflammatory properties, which are highly relevant in the development of therapies for chronic diseases. Moreover, the compound's prop-2-enoyl functionality may offer opportunities for targeted drug delivery systems, a hot topic in contemporary pharmaceutical research.

From an analytical standpoint, N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-2-(methylsulfanyl)benzamide can be characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming the compound's structure and purity, which are critical for both research and regulatory purposes. The availability of high-quality analytical data further enhances the compound's appeal to researchers.

In summary, N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-2-(methylsulfanyl)benzamide (CAS No. 1235672-63-5) represents a fascinating example of modern medicinal chemistry. Its unique structural features, combined with its potential therapeutic applications, make it a compound worth watching in the coming years. As research continues to uncover its full potential, this molecule may well find its place in the next generation of pharmaceuticals.